Cas no 2137692-74-9 (Cyclobutanemethanol, α-(2-aminoethyl)-3-methoxy-)

• Product Name: Cyclobutanemethanol, α-(2-aminoethyl)-3-methoxy-
• CAS No: 2137692-74-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5278767
• PubChem ID: 165953174
• Update Time: 2023-08-23

Cyclobutanemethanol, α-(2-aminoethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-(2-aminoethyl)-3-methoxy-
• 3-amino-1-(3-methoxycyclobutyl)propan-1-ol
• 2137692-74-9
• EN300-684308

• Inchi： 1S/C8H17NO2/c1-11-7-4-6(5-7)8(10)2-3-9/h6-8,10H,2-5,9H2,1H3
• InChI Key： OCZJFBBOQVEJFD-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(CCN)O)C1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 274.6±10.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)